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Compound Name: 2-Chloromesitylene

Cat. No.: B157201 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) for 2-
Chloromesitylene

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloromesitylene, also known as 1-chloro-2,4,6-trimethylbenzene, is a halogenated

aromatic hydrocarbon with the chemical formula C₉H₁₁Cl.[1][2] Its unique structure, featuring a

benzene ring substituted with a chlorine atom and three methyl groups, makes it a valuable

intermediate in organic synthesis. This guide provides a comprehensive overview of the critical

safety and handling information for 2-Chloromesitylene, moving beyond a simple recitation of

MSDS data to offer practical insights and protocols essential for laboratory and developmental

settings.

Section 1: Chemical and Physical Properties
A thorough understanding of a chemical's physical properties is fundamental to its safe

handling and use in experimental design. 2-Chloromesitylene is a colorless to almost

colorless clear liquid.[1] Key quantitative data are summarized in the table below.
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Property Value Reference(s)

CAS Number 1667-04-5 [1][3]

Molecular Formula C₉H₁₁Cl [1][4]

Molecular Weight 154.64 g/mol [1][3][5]

Boiling Point 204-206 °C at 760 mmHg [4][6]

Flash Point 76.8 ± 5.9 °C [4]

Density 1.0 ± 0.1 g/cm³ [4]

Vapor Pressure 0.3 ± 0.4 mmHg at 25°C [1][4]

LogP (Octanol/Water Partition

Coefficient)
4.19 [4]

The relatively high boiling point and flash point indicate that while 2-Chloromesitylene is a

combustible liquid, it does not pose an immediate fire hazard at standard room temperature.[4]

[7] However, its low vapor pressure suggests that it can slowly volatilize, necessitating handling

in well-ventilated areas to avoid inhalation exposure.[1][4]

// Benzene ring n1 [pos="0,1!", label=""]; n2 [pos="-0.87,0.5!", label=""]; n3 [pos="-0.87,-0.5!",

label=""]; n4 [pos="0,-1!", label=""]; n5 [pos="0.87,-0.5!", label=""]; n6 [pos="0.87,0.5!",

label=""];

// Double bonds n1 -- n2 [penwidth=2]; n3 -- n4 [penwidth=2]; n5 -- n6 [penwidth=2]; n2 -- n3

[penwidth=1]; n4 -- n5 [penwidth=1]; n6 -- n1 [penwidth=1];

// Substituents sub_Cl [label="Cl", fontcolor="#202124", pos="0,2!", fontsize=12]; sub_CH3_1

[label="CH₃", fontcolor="#202124", pos="-1.73,1!", fontsize=12]; sub_CH3_2 [label="CH₃",

fontcolor="#202124", pos="1.73,-1!", fontsize=12]; sub_CH3_3 [label="CH₃",

fontcolor="#202124", pos="-1.73,-1!", fontsize=12];

n1 -- sub_Cl; n2 -- sub_CH3_1; n5 -- sub_CH3_2; n3 -- sub_CH3_3;

// Atom labels inside the ring for clarity c1 [label="C", pos="0,0.9!"]; c2 [label="C",

pos="-0.78,0.45!"]; c3 [label="C", pos="-0.78,-0.45!"]; c4 [label="C", pos="0,-0.9!"]; c5
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[label="C", pos="0.78,-0.45!"]; c6 [label="C", pos="0.78,0.45!"]; }

Chemical structure of 2-Chloromesitylene.

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Chloromesitylene is classified as a hazardous substance.[5][8] The primary hazards

are associated with its irritant properties.[5]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

These classifications are based on aggregated data from notifications to the European

Chemicals Agency (ECHA).[5] The "Warning" signal word is appropriate for these hazard

levels.[5]

graph GHS_Hazards {

bgcolor="#F1F3F4";

node [shape=none, margin=0, fontname="sans-serif"];

table [label=<

GHS Pictogram for 2-Chloromesitylene

Signal Word: Warning

H315:

Causes skin irritation[5]

H319:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b157201?utm_src=pdf-body
https://www.benchchem.com/product/b157201?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Mesityl-Chloride
http://www.chemsafetypro.com/Topics/GHS/GHS_hazard_class.html
https://pubchem.ncbi.nlm.nih.gov/compound/Mesityl-Chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Mesityl-Chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Mesityl-Chloride
https://www.benchchem.com/product/b157201?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Mesityl-Chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causes serious eye irritation[5]

H335:

May cause respiratory irritation[5]

>];

}

GHS Pictogram and Hazard Statements.

Section 3: Safe Handling and Storage
Given the identified hazards, a systematic approach to handling and storage is crucial to

minimize risk.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle 2-Chloromesitylene in a well-ventilated area.[9][10] A chemical

fume hood is the preferred engineering control to minimize inhalation of vapors.

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact, which can cause serious irritation.[11]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat to

prevent skin contact.[9][11] Wash hands thoroughly after handling.[9][11]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[9][10]

Storage Protocol
Container: Store in a tightly closed container.[7][12]

Environment: Keep in a dry, cool, and well-ventilated place.[1][7][12] A recommended

storage temperature is between 2-8°C.[1]

Incompatibilities: Store away from strong oxidizing agents.[9]
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Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[7][9]

[12]

}

Workflow for Safe Handling of 2-Chloromesitylene.

Section 4: Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.[10]

[13]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes.[10][13] If irritation persists, seek

medical attention.[9]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing.[9][10] If not breathing, give artificial respiration.[9][10] If symptoms persist, call a

poison center or doctor.[14]

Ingestion: Do NOT induce vomiting.[10] Clean mouth with water and drink plenty of water

afterwards.[9] Seek medical attention if symptoms occur.[9]

Spill Response Protocol
Evacuate: Evacuate personnel from the immediate area.[15]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.[11] Do not let the product

enter drains.[7][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.sigmaaldrich.cn/CN/en/sds/sial/61927
https://www.fishersci.com/store/msds?partNumber=AC453070010&productDescription=2-NITROMESITYLENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/108-67-8-A0001299-GB-en.pdf
https://www.benchchem.com/product/b157201?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1383818&productDescription=24-BIS+CHLROMETHL+MESITYLE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1383818&productDescription=24-BIS+CHLROMETHL+MESITYLE+50G&vendorId=VN00024248&countryCode=US&language=en
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.fishersci.com/store/msds?partNumber=AAA1383818&productDescription=24-BIS+CHLROMETHL+MESITYLE+50G&vendorId=VN00024248&countryCode=US&language=en
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.fishersci.com/store/msds?partNumber=AC453070010&productDescription=2-NITROMESITYLENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453070010&productDescription=2-NITROMESITYLENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1383818&productDescription=24-BIS+CHLROMETHL+MESITYLE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453070010&productDescription=2-NITROMESITYLENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1383818&productDescription=24-BIS+CHLROMETHL+MESITYLE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-MESITYLENE-CASNO-108-67-04597-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1383818&productDescription=24-BIS+CHLROMETHL+MESITYLE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453070010&productDescription=2-NITROMESITYLENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453070010&productDescription=2-NITROMESITYLENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/chemical-emergencies/response/index.html
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/mesitylene-MSDS.pdf
https://www.sigmaaldrich.cn/CN/en/sds/sial/61927
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/mesitylene-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Absorb: Use a non-combustible absorbent material (e.g., sand, earth, vermiculite) to soak up

the spill.

Collect: Sweep up and shovel the absorbed material into a suitable, labeled container for

disposal.[9]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.[9][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[9]

Specific Hazards: As a combustible material, containers may explode when heated.[9]

Hazardous combustion products include carbon monoxide, carbon dioxide, and hydrogen

chloride gas.[9][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9][10]

Section 5: Stability and Reactivity
Reactivity: No specific reactivity hazards have been identified under normal conditions.[9]

Chemical Stability: 2-Chloromesitylene is stable under recommended storage conditions.[9]

Conditions to Avoid: Avoid exposure to heat, flames, and sparks, as well as incompatible

materials.[9][12]

Incompatible Materials: Strong oxidizing agents can react with 2-Chloromesitylene.[9]

Hazardous Decomposition Products: Under fire conditions, it can decompose to produce

carbon oxides and hydrogen chloride gas.[9][10]

Section 6: Toxicological Information
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While specific toxicological studies on 2-Chloromesitylene are not extensively available in the

provided search results, the GHS classification indicates it is an irritant to the skin, eyes, and

respiratory system.[5] Related compounds, such as mesitylene (1,3,5-trimethylbenzene), have

undergone more extensive toxicological evaluation. For mesitylene, the no-observed-adverse-

effect-level (NOAEL) for maternal toxicity in rats was 100 ppm, and for developmental toxicity, it

was 300 ppm.[16] While this information provides some context, it is crucial to handle 2-
Chloromesitylene based on its own specific hazard classifications.

Conclusion
2-Chloromesitylene is a valuable chemical intermediate that can be handled safely by

adhering to the principles of good laboratory practice. This guide, grounded in the available

MSDS and chemical data, provides the necessary framework for researchers, scientists, and

drug development professionals to work with this compound confidently and safely. By

understanding its properties, recognizing its hazards, and implementing the prescribed

handling and emergency protocols, the risks associated with 2-Chloromesitylene can be

effectively managed.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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